Cas no 110623-30-8 (3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-)

3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl- structure
110623-30-8 structure
Product Name:3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-
CAS No:110623-30-8
MF:C10H9Cl2N3S
MW:274.169558286667
CID:212261
PubChem ID:3066604
Update Time:2025-04-19

3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione,5-(3,4-dichlorophenyl)-2,4-dihydro-2,4-dimethyl-
    • 5-(3,4-dichlorophenyl)-2,4-dimethyl-1,2,4-triazole-3-thione
    • SCHEMBL10469336
    • 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(3,4-dichlorophenyl)-2,4-dimethyl-
    • CHEMBL278163
    • BRN 6728325
    • DTXSID30149330
    • 110623-30-8
    • 2,4-Dihydro-5-(3,4-dichlorophenyl)-2,4-dimethyl-3H-1,2,4-triazole-3-thione
    • Inchi: 1S/C10H9Cl2N3S/c1-14-9(13-15(2)10(14)16)6-3-4-7(11)8(12)5-6/h3-5H,1-2H3
    • InChI Key: PSMBIKHUFCCDOC-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C1=NN(C)C(N1C)=S)Cl

Computed Properties

  • Exact Mass: 272.98967
  • Monoisotopic Mass: 272.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.9Ų

Experimental Properties

  • Density: 1.45
  • Boiling Point: 338.9°Cat760mmHg
  • Flash Point: 158.7°C
  • Refractive Index: 1.673
  • PSA: 18.84
  • LogP: 3.46190
Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd